Cas no 1798489-06-1 (N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide
• CAS No: 1798489-06-1
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 5375183
• Update Time: 2025-11-07

N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide

• Inchi： 1S/C15H20FNO2/c1-15(19,12-7-8-12)10-17-14(18)9-6-11-4-2-3-5-13(11)16/h2-5,12,19H,6-10H2,1H3,(H,17,18)
• InChI Key： XTKMYFUPSLAZAK-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C)(=O)CCC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide

Introduction to N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide (CAS No. 1798489-06-1)

N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide, identified by its CAS number 1798489-06-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of both cyclopropyl and fluoro substituents in its molecular framework suggests a high degree of specificity, which is often crucial for achieving desired pharmacological effects.

The compound's structure consists of a propanamide backbone, modified by a 2-cyclopropyl-2-hydroxypropyl side chain and a 3-(2-fluorophenyl) moiety. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the hydroxyl group introduces polarity and potential hydrogen bonding capabilities. The fluorine atom, on the other hand, is frequently employed in medicinal chemistry to improve lipophilicity and metabolic resistance. These structural elements collectively contribute to the compound's unique chemical and biological properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules containing fluoro substituents. Fluoro compounds are widely recognized for their enhanced pharmacokinetic profiles, including increased bioavailability and prolonged half-life. This has made them particularly valuable in the development of novel drugs targeting various diseases. The compound N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide is no exception, and its synthesis has been the subject of several research endeavors aimed at optimizing its pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful consideration of reaction conditions and reagents to ensure high yield and purity. The introduction of the cyclopropyl group typically requires specialized methodologies to achieve regioselectivity and minimize unwanted side reactions. Similarly, the incorporation of the fluoro phenyl moiety necessitates precise control over reaction parameters to prevent degradation or rearrangement. Advances in synthetic chemistry have enabled researchers to develop more efficient routes for producing this compound, thereby facilitating further exploration of its biological activity.

The biological activity of N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide has been extensively studied in various preclinical models. Initial investigations have revealed promising results in terms of interaction with biological targets relevant to several therapeutic areas. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, its structural features have been found to enhance binding affinity to specific receptors, making it a potential candidate for developing drugs with improved efficacy.

The role of computational chemistry in analyzing the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding mechanisms and have helped guide the design of more potent derivatives. Furthermore, computational methods have been used to assess the metabolic stability and potential toxicity profiles of the compound, ensuring that it meets safety standards before proceeding to clinical trials.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide (CAS No. 1798489-06-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. The combination of cyclopropyl, hydroxyl, and fluoro substituents makes this compound a versatile tool for drug discovery. As research continues to uncover new therapeutic applications, N-(2-cyclopropyl-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide is poised to play a crucial role in the development of next-generation medications.